Cas no 2227771-45-9 ((3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid)

• Product Name: (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid
• CAS No: 2227771-45-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6012209
• PubChem ID: 165833820
• Update Time: 2025-07-14

(3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid
• (3S)-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-hydroxypropanoic acid
• EN300-1774182
• 2227771-45-9

• Inchi： 1S/C9H12N2O3/c12-7(4-8(13)14)9-5-2-1-3-6(5)10-11-9/h7,12H,1-4H2,(H,10,11)(H,13,14)/t7-/m0/s1
• InChI Key： MCHPHJOMUBUDIF-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)O)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.2Ų

Additional information on (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid

Introduction to (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic Acid (CAS No. 2227771-45-9)

(3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2227771-45-9, belongs to a class of molecules that exhibit promising characteristics for further exploration in medicinal chemistry. The presence of a cyclopentacpyrazole moiety in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The cyclopentacpyrazole ring is a heterocyclic structure that combines the nitrogen-rich environment of pyrazole with the stability provided by a five-membered carbon ring. This combination often results in enhanced binding affinity and selectivity when interacting with biological targets. In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological profiles. The (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid structure represents an advanced derivative that has been meticulously designed to optimize its interaction with biological systems.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The hydroxypropanoic acid side chain provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in the context of developing targeted therapies, where precise molecular design can significantly impact efficacy and safety.

Recent studies have highlighted the importance of stereochemistry in drug design. The (S)-configuration at the chiral center of (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological effects depending on their stereochemical configuration, making the precise control of stereochemistry essential for successful drug development. The structural features of this compound suggest that it may interact with biological targets in a manner that is highly specific and selective.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize molecular interactions. These methods have enabled researchers to rapidly screen large libraries of compounds and identify those with high potential for further development. The (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid (CAS No. 2227771-45-9) is an excellent example of how computational tools can be leveraged to design molecules with tailored properties.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological evaluations. Studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. These findings are particularly exciting as they provide a foundation for further investigation into its therapeutic potential. The ability to modulate biological pathways with high precision is crucial for developing effective treatments for complex conditions.

The synthesis of such intricate molecules requires sophisticated chemical methodologies and expertise. Advances in synthetic chemistry have made it possible to construct complex structures with increasing efficiency and yield. The preparation of (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid exemplifies these advancements by demonstrating the feasibility of incorporating multiple functional groups into a single molecular framework.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and other industrial applications where precise molecular interactions are required. By exploring these diverse applications, researchers can uncover new uses for existing molecules and expand the range of possibilities within chemical innovation.

The ongoing research into (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid underscores the importance of interdisciplinary collaboration in drug discovery and development. By combining expertise from chemistry, biology, and pharmacology, scientists can accelerate the process of translating laboratory findings into tangible therapeutic solutions. This compound serves as a testament to the power of collaborative research in pushing the boundaries of what is possible in medicinal chemistry.

In conclusion, the compound identified as (3S)-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-hydroxypropanoic acid (CAS No. 2227771-45-9) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great potential for contributing to future medical breakthroughs.